4-(2-Formylthiophen-4-yl)nicotinic acid, 95%
Overview
Description
4-(2-Formylthiophen-4-yl)nicotinic acid (FTNA) is a novel compound with potential applications in the medical, biochemical, and pharmaceutical fields. FTNA is a derivative of nicotinic acid, a compound that is commonly used in the treatment of cardiovascular diseases and type II diabetes. FTNA has a unique chemical structure and is composed of a formyl group, a thiophene ring, and a nicotinic acid group. It has a molecular weight of 229.31 g/mol and the chemical formula C10H9NO2S.
Scientific Research Applications
4-(2-Formylthiophen-4-yl)nicotinic acid, 95% has potential applications in the medical, biochemical, and pharmaceutical fields. In particular, 4-(2-Formylthiophen-4-yl)nicotinic acid, 95% has been studied as a potential inhibitor of the enzyme dihydrolipoamide dehydrogenase (DLDH). DLDH is an important enzyme in the metabolism of fatty acids and can be inhibited by 4-(2-Formylthiophen-4-yl)nicotinic acid, 95%. 4-(2-Formylthiophen-4-yl)nicotinic acid, 95% has also been studied as a potential inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine. 4-(2-Formylthiophen-4-yl)nicotinic acid, 95% has been found to be a more potent inhibitor of AChE than other compounds, such as galanthamine and tacrine.
Mechanism of Action
4-(2-Formylthiophen-4-yl)nicotinic acid, 95% acts as an inhibitor of DLDH and AChE. In the case of DLDH, 4-(2-Formylthiophen-4-yl)nicotinic acid, 95% binds to the enzyme and blocks its active site, preventing the enzyme from catalyzing the oxidation of fatty acids. In the case of AChE, 4-(2-Formylthiophen-4-yl)nicotinic acid, 95% binds to the enzyme and blocks its active site, preventing the enzyme from catalyzing the breakdown of acetylcholine.
Biochemical and Physiological Effects
4-(2-Formylthiophen-4-yl)nicotinic acid, 95% has been found to have a variety of biochemical and physiological effects. For example, 4-(2-Formylthiophen-4-yl)nicotinic acid, 95% has been found to inhibit the activity of DLDH, which can lead to the accumulation of fatty acids in the body. 4-(2-Formylthiophen-4-yl)nicotinic acid, 95% has also been found to inhibit the activity of AChE, which can lead to increased levels of acetylcholine in the brain. This can lead to increased levels of alertness and focus, as well as improved cognitive function.
Advantages and Limitations for Lab Experiments
4-(2-Formylthiophen-4-yl)nicotinic acid, 95% has several advantages and limitations for lab experiments. One advantage of 4-(2-Formylthiophen-4-yl)nicotinic acid, 95% is that it is relatively easy to synthesize and is relatively stable in solution. However, 4-(2-Formylthiophen-4-yl)nicotinic acid, 95% is not water-soluble, so it must be dissolved in an organic solvent before use. Additionally, 4-(2-Formylthiophen-4-yl)nicotinic acid, 95% is not very soluble in lipids and may not be suitable for use in experiments involving lipid-containing systems.
Future Directions
4-(2-Formylthiophen-4-yl)nicotinic acid, 95% has potential applications in the medical, biochemical, and pharmaceutical fields. It could be used as a potential inhibitor of DLDH and AChE, which could lead to the development of new treatments for cardiovascular diseases, type II diabetes, and other metabolic disorders. Additionally, 4-(2-Formylthiophen-4-yl)nicotinic acid, 95% could be used as a tool to study the structure and function of these enzymes. 4-(2-Formylthiophen-4-yl)nicotinic acid, 95% could also be used to study the effects of fatty acid metabolism and acetylcholine metabolism on the brain and other organs. Finally, 4-(2-Formylthiophen-4-yl)nicotinic acid, 95% could be used to develop new synthetic methods for the synthesis of other compounds.
Synthesis Methods
4-(2-Formylthiophen-4-yl)nicotinic acid, 95% can be synthesized through a three-step process. The first step involves the reaction of p-toluenesulfonyl chloride with 4-formylthiophene to form 4-formylthiophen-4-ylsulfonyl chloride. The second step involves the reaction of 4-formylthiophen-4-ylsulfonyl chloride with nicotinic acid to form 4-(2-formylthiophen-4-yl)nicotinic acid. The third and final step involves the reaction of 4-(2-formylthiophen-4-yl)nicotinic acid with sodium hydroxide to form 4-(2-formylthiophen-4-yl)nicotinate.
properties
IUPAC Name |
4-(5-formylthiophen-3-yl)pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7NO3S/c13-5-8-3-7(6-16-8)9-1-2-12-4-10(9)11(14)15/h1-6H,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INIVSAWKWSLYJS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC(=C1C2=CSC(=C2)C=O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50692494 |
Source
|
| Record name | 4-(5-Formylthiophen-3-yl)pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50692494 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Formylthiophen-4-YL)nicotinic acid | |
CAS RN |
1261911-68-5 |
Source
|
| Record name | 3-Pyridinecarboxylic acid, 4-(5-formyl-3-thienyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261911-68-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(5-Formylthiophen-3-yl)pyridine-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50692494 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
